Cas no 571934-03-7 (2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide)

• Product Name: 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide
• CAS No: 571934-03-7
• MF: C₂₄H₂₇N₃O₅S
• MW: 469.553284883499
• CID: 5456035
• PubChem ID: 2423975
• Update Time: 2025-06-09

2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-cyclohexyl-3-{5-[4-(morpholine-4-sulfonyl)phenyl]furan-2-yl}prop-2-enamide
• (E)-2-cyano-N-cyclohexyl-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide
• 571934-03-7
• EN300-26615095
• Z44319304
• 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide

• Inchi： 1S/C24H27N3O5S/c25-17-19(24(28)26-20-4-2-1-3-5-20)16-21-8-11-23(32-21)18-6-9-22(10-7-18)33(29,30)27-12-14-31-15-13-27/h6-11,16,20H,1-5,12-15H2,(H,26,28)
• SMILES： C(NC1CCCCC1)(=O)C(C#N)=CC1=CC=C(C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)O1

Computed Properties

• Exact Mass: 469.16714214g/mol
• Monoisotopic Mass: 469.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.26±0.20(Predicted)

Additional information on 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide

2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide (CAS No: 571934-03-7)

The compound 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide (CAS No: 571934-03-7) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of propenamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The CAS number 571934-03-7 uniquely identifies this compound in chemical databases, ensuring its accurate reference in scientific literature and regulatory filings.

The molecular structure of this compound is characterized by a cyano group attached to a cyclohexyl moiety, which is further connected to a furan ring substituted with a morpholinosulfonyl phenyl group. This unique combination of functional groups contributes to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and stability of drug candidates.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Research conducted in 2023 has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The mechanism of action involves inhibition of key enzymes such as proteasomes and kinases, which are critical for cancer cell proliferation and survival. These findings were published in the journal *Nature Chemical Biology*, underscoring the compound's significance in oncology research.

In addition to its anticancer properties, this compound has shown remarkable activity as an anti-inflammatory agent. Studies have revealed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The ability to modulate these pathways without causing significant side effects has positioned this compound as a leading contender in preclinical trials.

The synthesis of 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and Stille cross-coupling reactions. These methods ensure high yields and purity, which are essential for subsequent biological evaluations. The use of these cutting-edge methodologies aligns with current trends in medicinal chemistry, emphasizing efficiency and sustainability.

From an analytical perspective, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and HRMS. These analyses confirm its molecular structure and purity, providing a solid foundation for further studies. The integration of computational chemistry tools has also played a pivotal role in predicting its pharmacokinetic profile and optimizing its bioavailability.

In conclusion, the compound 2-Cyano-N-cyclohexyl-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide (CAS No: 571934-03-7) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents for cancer and inflammatory diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and precision therapy.